Cas no 1805339-13-2 (Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805339-13-2
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4857780
• Update Time: 2025-10-09

Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-9(17)3-8-10(11(13)14)6(4-12)7(15)5-16-8/h5,11H,2-4,15H2,1H3
• InChI Key： HMHXEXBZCZFQDD-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(CC(=O)OCC)C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate

Recent Advances in the Synthesis and Applications of Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805339-13-2)

Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805339-13-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, owing to its unique structural features that enable the introduction of diverse functional groups. This compound serves as a versatile building block for the construction of pyridine-based scaffolds, which are prevalent in many drug molecules targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate in the synthesis of potent kinase inhibitors. The researchers utilized this compound to introduce a difluoromethyl group at the 3-position of the pyridine ring, which significantly enhanced the binding affinity of the resulting inhibitors to their target kinases. The bromomethyl group at the 4-position was further functionalized to introduce various pharmacophores, leading to the discovery of several lead compounds with promising anti-cancer activity.

Another significant application of this compound was reported in a 2024 study focusing on the development of antiviral agents. The researchers leveraged the reactivity of the bromomethyl group to synthesize a series of pyridine derivatives with potent activity against RNA viruses. The difluoromethyl group was found to play a crucial role in improving the metabolic stability of the compounds, thereby enhancing their pharmacokinetic profiles. These findings underscore the potential of Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate as a valuable intermediate in antiviral drug discovery.

In addition to its applications in drug discovery, recent advancements in synthetic methodologies have also been reported. A 2023 paper in Organic Letters described a novel, scalable synthesis of Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate, which significantly improved the yield and purity of the compound compared to previous methods. This development is expected to facilitate its broader use in both academic and industrial research settings.

Overall, the growing body of research on Ethyl 5-amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate highlights its importance as a versatile intermediate in medicinal chemistry. Its unique structural features enable the synthesis of diverse bioactive compounds, making it a valuable tool for drug discovery and development. Future studies are likely to explore further applications of this compound, particularly in the design of next-generation therapeutics for challenging diseases.